BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical properties of Isobornyl propionate
(boiling point, density)

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Isobornyl propionate
CAS No.: 20279-25-8
Cat. No.: B1207221
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Technical Guide: Physical Properties of
Isobornyl Propionate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of Isobornyl
Propionate, specifically its boiling point and density. The information is presented to support
research, development, and quality control activities where this compound is utilized.

Physical Properties of Isobornyl Propionate

Isobornyl propionate (CAS No: 2756-56-1), a natural ester with a characteristic woody and
camphoraceous aroma, is a colorless to pale yellow liquid.[1] Its primary applications are in the
fragrance and cosmetics industries.[1] A summary of its key physical properties is provided
below.

Data Summary
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The boiling point and density of Isobornyl Propionate are crucial parameters for its handling,
processing, and formulation. The following table summarizes these properties as reported in
the literature.

Physical Property Value Conditions
Boiling Point 102 °C at 16 mmHg
at 760 mmHg (atmospheric
245 °C
pressure)
Density 0.971 g/mL at 25 °C
0.969 - 0.975 g/mL at 20 °C

Sources:[2][3][4][5][6][7][8]

Experimental Protocols

While the specific experimental reports for the above data are not publicly available, the
following sections describe standard and widely accepted laboratory methodologies for the
determination of boiling point and density of a liquid compound like Isobornyl Propionate.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[4][8]

This micro-method is suitable for small sample volumes.

o Sample Preparation: A small amount of Isobornyl Propionate is placed into a small test
tube (e.g., a fusion tube). A capillary tube, sealed at one end, is inverted and placed into the
liquid.

o Apparatus Setup: The test tube is attached to a thermometer. The assembly is then inserted
into a Thiele tube containing a high-boiling point liquid, such as mineral oil or liquid paraffin.

[5]
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e Heating: The side arm of the Thiele tube is gently heated, allowing for uniform temperature
distribution via convection currents.

o Observation: As the temperature rises, air trapped in the capillary tube will be expelled,
followed by a steady stream of bubbles from the sample's vapor.

» Measurement: Heating is discontinued when a continuous stream of bubbles is observed.
The temperature at which the bubbling stops and the liquid is drawn back into the capillary
tube is recorded as the boiling point.[9]

For substances that decompose at their atmospheric boiling point, or to purify liquids, vacuum
distillation is employed. This method lowers the boiling point by reducing the ambient pressure.
[10][11][12]

o Apparatus Setup: A distillation apparatus is assembled, consisting of a distilling flask, a
condenser, a receiving flask, and a thermometer. The system is connected to a vacuum
source (e.g., a vacuum pump).

e Procedure: The Isobornyl Propionate sample is placed in the distilling flask along with
boiling chips or a magnetic stir bar to ensure smooth boiling. The system is sealed, and the
pressure is reduced to the desired level (e.g., 16 mmHg).

o Heating and Distillation: The distilling flask is heated. The temperature is monitored, and the
liquid will begin to boil at a temperature lower than its atmospheric boiling point.[10]

e Measurement: The temperature at which the vapor and liquid are in equilibrium, indicated by
a stable temperature reading on the thermometer as the liquid condenses into the receiving
flask, is recorded as the boiling point at that specific pressure.[13]

Determination of Density

Density is the mass of a substance per unit volume.

o Mass Measurement: An empty, clean, and dry volumetric flask or pycnometer of a known
volume is weighed using an analytical balance.
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e Volume Measurement: The container is then filled with Isobornyl Propionate up to the
calibration mark. Care is taken to avoid air bubbles.

e Final Mass Measurement: The container filled with the liquid is weighed again.

e Calculation: The mass of the Isobornyl Propionate is determined by subtracting the mass
of the empty container from the mass of the filled container. The density is then calculated by
dividing the mass of the liquid by its known volume. The temperature at which the
measurement is made should be recorded as density is temperature-dependent.

Visualized Experimental Workflow

The following diagram illustrates the generalized workflow for determining the physical
properties of a liquid compound.
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Caption: Generalized workflow for the determination of density and boiling point of a liquid
sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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